2-(5-Bromo-2-methylsulfanylphenyl)ethanamine;hydrochloride

• IUPAC Name: 2-(5-bromo-2-methylsulfanylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H12BrNS.ClH/c1-12-9-3-2-8(10)6-7(9)4-5-11;/h2-3,6H,4-5,11H2,1H3;1H
• InChI Key: DNUSMOFFOXGXJY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)Br)CCN.Cl
• Molecular Formula: C9H13BrClNS
• Molecular Weight: 282.63 g/mol
• CAS No.: 2126178-26-3

Description

2-(5-Bromo-2-methylsulfanylphenyl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C9H13BrClNS and its molecular weight is 282.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research into related compounds often focuses on the synthesis and characterization of novel chemical entities. For instance, the synthesis of complex organic compounds with potential applications in catalysis, materials science, and as intermediates for further chemical transformations is a common theme (Yasunori Yamamoto et al., 2012). Such methodologies could be applicable to the synthesis and study of "2-(5-Bromo-2-methylsulfanylphenyl)ethanamine;hydrochloride".

Catalytic Activities

• Copper(II) complexes with different Schiff-base ligands have been synthesized and characterized, demonstrating catalytic activities towards alcohol oxidation (Aradhita Bhattacharjee et al., 2017). Similar approaches could explore the catalytic potential of "this compound" in organic transformations.

Metabolic Studies

• The in vitro metabolism of psychoactive substances is a critical area of research, providing insights into their pharmacokinetics and toxicological profiles. For example, the metabolism of 25B-NBF, a related compound, was extensively studied in human hepatocytes, identifying multiple metabolites and the enzymes involved in its biotransformation (Ju-Hyun Kim et al., 2019). Similar studies could be conducted with "this compound" to understand its metabolic fate and potential biological activities.

Analytical Method Development

• The development of analytical methods for the detection and quantification of novel substances in biological matrices is essential for toxicology and pharmacology research. High-performance liquid chromatography tandem mass spectrometry (HPLC/MS/MS) methods have been developed for compounds like 2CC-NBOMe and 25I-NBOMe in human serum (J. Poklis et al., 2013). Such methodologies could be adapted to quantify "this compound" in research settings.